Cas no 50445-29-9 (1,3-Dioxolane-2-heptanal)

• Product Name: 1,3-Dioxolane-2-heptanal
• CAS No: 50445-29-9
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 364867
• PubChem ID: 13164763
• Update Time: 2025-04-19

1,3-Dioxolane-2-heptanal Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-2-heptanal
• 7-(1,3-dioxolan-2-yl)heptanal
• 50445-29-9
• DTXSID50524100

• Inchi： 1S/C10H18O3/c11-7-5-3-1-2-4-6-10-12-8-9-13-10/h7,10H,1-6,8-9H2
• InChI Key： IKJGGMMPCWSBRQ-UHFFFAOYSA-N
• SMILES： O1CCOC1CCCCCCC=O

Computed Properties

• Exact Mass: 186.12564
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53